N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-1-methyl-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C18H15N3O5/c1-21-6-2-3-13(18(21)23)17(22)19-9-12-8-15(26-20-12)11-4-5-14-16(7-11)25-10-24-14/h2-8H,9-10H2,1H3,(H,19,22)
• InChI Key: UBESSDWBXRZHIK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C(C1=O)C(=O)NCC2=NOC(=C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C18H15N3O5
• Molecular Weight: 353.3 g/mol

Description

The compound contains several functional groups including an isoxazole ring, a 1,3-benzodioxole ring, and a 1,2-dihydropyridine-3-carboxamide group. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The compound’s structure suggests it may have interesting electronic properties due to the conjugated system present in the isoxazole and dihydropyridine rings.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions including electrophilic substitution, nucleophilic substitution, and redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of functional groups. For example, the presence of the amide group could result in hydrogen bonding, affecting its solubility and boiling point.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of derivatives related to N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves complex chemical reactions that yield various bioactive molecules. For example, a study describes an efficient method for synthesizing substituted 3,4-dimethylisoxazolo[5,4-b]pyridine-5-carboxamide and benzo[b][1,8]naphthyridine-3-carboxamide derivatives, using aromatic aldehydes and aminoquinoline. This process is supported by theoretical calculations, highlighting the compound's versatile synthetic applicability in developing novel chemical entities (Guleli et al., 2019).

Biological Activities and Applications

The compound's derivatives exhibit a range of biological activities, which are crucial for developing new therapeutic agents. For instance, derivatives have been studied for their antibacterial and antifungal activities, demonstrating significant inhibition against various microorganisms. This suggests potential applications in treating infections and diseases caused by bacteria and fungi (Matada et al., 2021). Another study explores the synthesis of novel benzodifuranyl and thiazolopyrimidines derived from visnaginone and khellinone, which were found to have analgesic and anti-inflammatory activities, indicating the compound's relevance in developing new anti-inflammatory and pain relief medications (Abu‐Hashem et al., 2020).

Future Directions

Given the interesting structure of this compound, it could be a subject of future research, particularly in the field of medicinal chemistry. Studies could be conducted to synthesize the compound and evaluate its biological activity.

Mechanism of Action

Target of action

Compounds with a 1,3-benzodioxole moiety have been reported to possess a broad spectrum of biological activities, including anticancer effects . They are often designed to target various cancer cell lines .

Biochemical pathways

Similar compounds have been shown to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .